Cas no 887212-89-7 (N-(3-chloro-4-methoxyphenyl)-1-methyl-6-(4-methylpiperazin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: N-(3-chloro-4-methoxyphenyl)-1-methyl-6-(4-methylpiperazin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 887212-89-7
• MF: C₁₈H₂₂ClN₇O
• MW: 387.866581439972
• CID: 5511090
• Update Time: 2025-10-22

N-(3-chloro-4-methoxyphenyl)-1-methyl-6-(4-methylpiperazin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methoxyphenyl)-1-methyl-6-(4-methylpiperazin-1-yl)pyrazolo[3,4-d]pyrimidin-4-amine
• N-(3-chloro-4-methoxyphenyl)-1-methyl-6-(4-methylpiperazin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine

• Inchi： 1S/C18H22ClN7O/c1-24-6-8-26(9-7-24)18-22-16(13-11-20-25(2)17(13)23-18)21-12-4-5-15(27-3)14(19)10-12/h4-5,10-11H,6-9H2,1-3H3,(H,21,22,23)
• InChI Key： WVNDXWOPDMMPLL-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C)CC2)=NC(NC2=CC=C(OC)C(Cl)=C2)=C2C=NN(C)C2=N1

Additional information on N-(3-chloro-4-methoxyphenyl)-1-methyl-6-(4-methylpiperazin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine

N-(3-chloro-4-methoxyphenyl)-1-methyl-6-(4-methylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS 887212-89-7): A Comprehensive Overview

In the realm of pharmaceutical chemistry, N-(3-chloro-4-methoxyphenyl)-1-methyl-6-(4-methylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS 887212-89-7) stands as a compound of significant interest. This heterocyclic molecule, characterized by its pyrazolo[3,4-d]pyrimidine core, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The compound's unique structure, featuring a 3-chloro-4-methoxyphenyl moiety and a 4-methylpiperazine substituent, contributes to its distinct physicochemical properties and biological activity.

The synthesis of N-(3-chloro-4-methoxyphenyl)-1-methyl-6-(4-methylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine involves multi-step organic transformations, typically starting from commercially available pyrazolo[3,4-d]pyrimidine precursors. The introduction of the 4-methylpiperazine group at position 6 and the 3-chloro-4-methoxyphenylamine at position 4 creates a molecular architecture that has shown promise in various biochemical assays. Researchers have noted that the methylpiperazine moiety enhances solubility and bioavailability, while the chloromethoxyphenyl group contributes to target binding affinity.

From a pharmacological perspective, compounds containing the pyrazolo[3,4-d]pyrimidine scaffold have demonstrated activity against various kinase targets. While specific clinical data for CAS 887212-89-7 remains proprietary, analogous structures have been investigated for their potential in addressing unmet medical needs. The presence of both hydrogen bond donors and acceptors in N-(3-chloro-4-methoxyphenyl)-1-methyl-6-(4-methylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine suggests possible interactions with biological macromolecules, making it a valuable scaffold for structure-activity relationship studies.

The physicochemical properties of 887212-89-7 reflect its pharmaceutical potential. With a molecular weight of 387.87 g/mol and multiple sites for potential hydrogen bonding, the compound exhibits moderate solubility in polar organic solvents. The methylpiperazine substituent contributes to basic character, with predicted pKa values suggesting protonation under physiological conditions. These characteristics are crucial for drug design, as they influence absorption, distribution, metabolism, and excretion (ADME) profiles.

In recent years, the scientific community has shown growing interest in pyrazolo[3,4-d]pyrimidine derivatives, particularly in the context of targeted therapies. Search trends indicate that researchers frequently inquire about "kinase inhibitors with pyrazolopyrimidine core" or "structure-activity relationships of N-(3-chloro-4-methoxyphenyl) derivatives." This aligns with the broader pharmaceutical industry's focus on developing selective small molecule modulators of cellular signaling pathways.

The potential applications of N-(3-chloro-4-methoxyphenyl)-1-methyl-6-(4-methylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine extend beyond its immediate biochemical properties. In drug discovery campaigns, such compounds serve as valuable tools for probing biological systems and validating novel targets. The 4-methylpiperazin-1-yl group in particular has become a common feature in many clinical candidates, owing to its favorable effects on pharmacokinetic parameters.

From a synthetic chemistry standpoint, the preparation of CAS 887212-89-7 presents interesting challenges and opportunities. The construction of the pyrazolo[3,4-d]pyrimidine ring system typically involves cyclocondensation reactions, followed by sequential functionalization at the 4- and 6-positions. Recent advances in catalytic methods have improved the efficiency of such transformations, addressing common queries about "optimized synthesis of 1H-pyrazolo[3,4-d]pyrimidin-4-amines" that appear in scientific literature searches.

Quality control and characterization of N-(3-chloro-4-methoxyphenyl)-1-methyl-6-(4-methylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine require sophisticated analytical techniques. High-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy are essential for verifying the identity and purity of this compound. These analytical procedures respond to frequent search queries regarding "characterization of complex heterocycles" and "purity assessment of pharmaceutical intermediates."

The commercial availability of 887212-89-7 through specialty chemical suppliers has facilitated research into its potential applications. While not a bulk commodity, the compound is typically offered in milligram to gram quantities for research purposes. Procurement specialists often search for "reliable sources of pyrazolo[3,4-d]pyrimidine derivatives" or "custom synthesis of N-(3-chloro-4-methoxyphenyl) compounds," reflecting the niche but important market for such specialized chemicals.

Looking forward, the scientific trajectory of N-(3-chloro-4-methoxyphenyl)-1-methyl-6-(4-methylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine appears promising. As the understanding of cellular signaling pathways deepens, and as computational methods for drug design advance, compounds with this structural motif may find expanded utility. The intersection of synthetic chemistry, structural biology, and computational modeling continues to drive innovation in this space, addressing persistent questions about "next-generation pyrazolo[3,4-d]pyrimidine therapeutics" and "optimization of 4-methylpiperazine-containing pharmacophores."

In conclusion, N-(3-chloro-4-methoxyphenyl)-1-methyl-6-(4-methylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS 887212-89-7) represents an intriguing example of modern medicinal chemistry. Its structural features, including the pyrazolo[3,4-d]pyrimidine core, chloromethoxyphenyl group, and methylpiperazine substituent, combine to create a versatile scaffold with potential applications in pharmaceutical research and development. As scientific inquiry continues to explore the boundaries of small molecule therapeutics, compounds like this will undoubtedly play a role in shaping future discoveries.